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Compound of Interest

Compound Name: Fenothiocarb

cat. No.: B1672524

Fenothiocarb: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fenothiocarb is a thiocarbamate acaricide effective against the eggs and juvenile stages of
various spider mites. This technical guide provides a comprehensive overview of its chemical
structure, physicochemical and toxicological properties, mode of action, and environmental
fate. Detailed summaries of quantitative data are presented in tabular format for ease of
reference. Furthermore, this guide outlines generalized experimental workflows for its synthesis
and residue analysis, and visualizes its environmental degradation pathway.

Chemical Identity and Properties

Fenothiocarb, chemically known as S-(4-phenoxybutyl) N,N-dimethylcarbamothioate, is a non-
systemic acaricide. Its fundamental chemical and physical properties are summarized below.

Table 1: Chemical Identification of Fenothiocarb
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Identifier Value

IUPAC Name S-(4-phenoxybutyl) N,N-dimethylcarbamothioate
CAS Number 62850-32-2

Molecular Formula C13H19NO2S

Molecular Weight 253.36 g/mol

Chemical Structure

Table 2: Physicochemical Properties of Fenothiocarb

Property Value
Melting Point 39.5-41°C
Boiling Point 155°C at 2.67 Pa

Vapor Pressure

0.166 mPa (20°C)

Water Solubility

30 mg/L (20°C)

logP (Octanol-Water Partition Coefficient)

3.3

Appearance

White crystalline solid
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Toxicological Profile

Fenothiocarb exhibits moderate acute toxicity via the oral route. The available toxicological
data are summarized in the following tables.

Table 3: Acute Toxicity of Fenothiocarb

Species Route LD50/LC50
Rat Oral 1150 mg/kg
Rat Dermal >2000 mg/kg
Rat Inhalation (4h) >5.08 mg/L
Rabbit Skin Irritation Mild irritant
Rabbit Eye Irritation Mild irritant

Table 4: Chronic Toxicity and Other Endpoints for Fenothiocarb
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Study Type Species Key Findings
Chronic Toxicity (1-year) Dog NOAEL: 1.5 mg/kg bw/day
Carcinogenicity Rat, Mouse No evidence of carcinogenicity

Negative in DNA repair,

reverse mutation, and host-

mediated assays. Positive in

o ] ) an in vitro chromosomal

Genotoxicity In vitro/In vivo ] ] ]
aberration test with metabolic
activation and a mouse bone
marrow micronucleus test (oral

administration).

Decreased number of corpora

lutea and implantations. At
Reproductive and maternally toxic doses,
Developmental Toxicity Rat external malformations (e.qg.,

encephalocele) were observed

in fetuses.

Mode of Action

Fenothiocarb acts as a non-systemic neurotoxin. As a thiocarbamate, it is presumed to inhibit
acetylcholinesterase (AChE) in the nervous system of mites. This inhibition leads to the
accumulation of the neurotransmitter acetylcholine, causing continuous nerve stimulation,
paralysis, and ultimately, death of the pest.

Applications and Formulations

Fenothiocarb is primarily used as an acaricide to control the eggs and young stages of spider
mites (Panonychus spp.) in various agricultural settings, including apple orchards, citrus
groves, cotton fields, and on vegetables. It is commonly available as an emulsifiable
concentrate.

Environmental Fate
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Fenothiocarb is not considered to be persistent in soil or water systems. Its degradation is
influenced by factors such as sunlight and microbial activity.

Degradation Pathways

The primary degradation pathways for Fenothiocarb involve oxidation of the sulfur atom and
photodegradation. In soil, degradation is more rapid under upland conditions compared to
flooded conditions, with major metabolites including fenothiocarb sulfoxide and its sulfone.
Photodegradation in sunlight leads to the formation of several products, with the initial step
being the oxidation of the sulfur atom to form the sulfoxide.

Further Oxidation (Soil

Fenothiocarb Sulfoxide Fenothiocarb Sulfone

Soil Metabolites
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Oxidation (Soil/Sunlight

Fenothiocarb
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Caption: Environmental degradation pathway of Fenothiocarb.

Experimental Protocols

While detailed, step-by-step protocols are proprietary and vary by laboratory, the following
sections outline the general methodologies for the synthesis and analysis of Fenothiocarb.

Synthesis Workflow

The commercial synthesis of Fenothiocarb typically involves a multi-step process starting from
phenol and 1,4-dichlorobutane.
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Caption: Generalized synthesis workflow for Fenothiocarb.

Residue Analysis Workflow

The analysis of Fenothiocarb residues in environmental samples like soil and water typically
follows a standardized workflow involving extraction, cleanup, and instrumental analysis.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1672524?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672524?utm_src=pdf-body
https://www.benchchem.com/product/b1672524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Soil or Water Sample

Extraction
(e.g., QUEChERS for sall,
LLE/SPE for water)

:

Sample Cleanup
(e.g., dSPE, SPE cartridge)

Instrumental Analysis
(LC-MS/MS or GC-MS)

Data Processing
and Quantification

Click to download full resolution via product page
Caption: Typical workflow for Fenothiocarb residue analysis.

A common method for the extraction of pesticide residues from soil is the QUEChERS (Quick,
Easy, Cheap, Effective, Rugged, and Safe) method. For water samples, liquid-liquid extraction
(LLE) or solid-phase extraction (SPE) are frequently employed. Subsequent analysis is typically
performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas
Chromatography-Mass Spectrometry (GC-MS) for sensitive and selective quantification.

Conclusion

Fenothiocarb is an effective acaricide with a well-characterized toxicological profile. Its
moderate persistence in the environment and known degradation pathways allow for informed
risk assessment. The analytical methods for its detection are robust and sensitive. Further
research into its specific interactions with mite signaling pathways could provide a more
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detailed understanding of its mode of action and potentially lead to the development of more
targeted pest control strategies.

 To cite this document: BenchChem. [Fenothiocarb chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672524#fenothiocarb-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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